Cas no 103931-20-0 (1-(4-Acetylphenyl)-2-methyl-1-propanone)

1-(4-Acetylphenyl)-2-methyl-1-propanone is a specialized organic compound featuring an acetylphenyl group linked to a branched ketone structure. This compound is of interest in synthetic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its distinct molecular architecture, combining aromatic and aliphatic ketone functionalities, allows for versatile reactivity in condensation, reduction, and nucleophilic addition reactions. The presence of the acetyl group enhances its utility in further derivatization, while the branched alkyl chain may influence steric and electronic properties. Suitable for controlled laboratory use, it requires handling under standard safety protocols due to its organic nature.

1-(4-Acetylphenyl)-2-methyl-1-propanone structure

103931-20-0 structure

Product Name:1-(4-Acetylphenyl)-2-methyl-1-propanone

CAS No:103931-20-0

MF:C₁₂H₁₄O₂

MW:190.238363742828

CID:125940

PubChem ID:15206077

Update Time:2025-11-02

1-(4-Acetylphenyl)-2-methyl-1-propanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-Acetylphenyl)-2-methyl-1-propanone
- 4-ISOBUTYRYLACETOPHENONE
- 1-Propanone,1-(4-acetylphenyl)-2-methyl-
- 1-(4-acetylphenyl)-2-methylpropan-1-one
- UNII-ZEN7L2XC8B
- SCHEMBL9340081
- DTXSID10569991
- OKDVJTURSCLUBA-UHFFFAOYSA-N
- FT-0661332
- AKOS006284507
- ZEN7L2XC8B
- 103931-20-0
- 1-Propanone, 1-(4-acetylphenyl)-2-methyl-
- Inchi： 1S/C12H14O2/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13/h4-8H,1-3H3
- InChI Key： OKDVJTURSCLUBA-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C(C)=O)=CC=1)C(C)C

Computed Properties

Exact Mass: 190.09900
Monoisotopic Mass: 190.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14000
LogP: 2.72790

1-(4-Acetylphenyl)-2-methyl-1-propanone Pricemore >>

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